Cas no 51814-53-0 (L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester)

• Product name: L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester
• CAS No: 51814-53-0
• MF: C₁₀H₁₉NO₄
• MW: 217.26216
• CID: 361315
• PubChem ID: 11806130

L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester
• γ-(p-Anisidino)-buttersaeureethylester
• MFCD24391908
• SCHEMBL15663302
• E83198
• 51814-53-0
• (S)-Ethyl 2-((t-butoxycarbonyl)amino) propanoate
• (S)-ETHYL 2-((TERT-BUTOXYCARBONYL)AMINO) PROPANOATE

• Inchi： InChI=1S/C10H19NO4/c1-6-14-8(12)7(2)11-9(13)15-10(3,4)5/h7H,6H2,1-5H3,(H,11,13)/t7-/m0/s1
• InChI Key： ZFNFXIVKGTXSMW-ZETCQYMHSA-N
• SMILES： CCOC([C@@H](NC(OC(C)(C)C)=O)C)=O

Computed Properties

• Exact Mass: 217.13100
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63000
• LogP: 1.85360